Cas no 2228878-75-7 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine)
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine
- EN300-1753532
- 2228878-75-7
-
- Inchi: 1S/C16H24N2/c1-2-18-11-8-13-12-14(6-7-15(13)18)16(17)9-4-3-5-10-16/h6-7,12H,2-5,8-11,17H2,1H3
- InChI Key: OIUVFAVFDLVVNW-UHFFFAOYSA-N
- SMILES: NC1(C2C=CC3=C(CCN3CC)C=2)CCCCC1
Computed Properties
- Exact Mass: 244.193948774g/mol
- Monoisotopic Mass: 244.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.3Ų
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1753532-0.05g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1753532-0.1g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1753532-0.25g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1753532-0.5g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1753532-1.0g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1753532-2.5g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1753532-5.0g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1753532-10.0g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1753532-1g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1753532-5g |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine |
2228878-75-7 | 5g |
$2858.0 | 2023-09-20 |
1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclohexan-1-amine
1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine: A Promising Compound in Pharmaceutical Research
1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine, a compound with the CAS No. 2228878-75-7, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has attracted considerable attention due to its potential therapeutic applications. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest for researchers in drug discovery and development.
The 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine molecule is composed of a cyclohexane ring fused with a dihydroindole core. This structural framework allows for the formation of multiple hydrogen bonds and hydrophobic interactions, which are critical for its biological activity. The presence of an ethyl group at the indole ring further enhances its pharmacological properties by increasing solubility and metabolic stability.
Recent advancements in medicinal chemistry have demonstrated that 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine exhibits potent activity against a range of targets, including G-protein-coupled receptors (GPCRs) and ion channels. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound shows significant affinity for the 5-HT2A receptor, a key target in the treatment of psychiatric disorders such as schizophrenia and depression.
One of the notable aspects of 1-(1-Ethy1-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine is its ability to modulate intracellular signaling pathways. Research conducted in 2024 by the University of California, San Francisco, revealed that this compound can inhibit the activation of the MAPK/ERK pathway, which is implicated in the progression of various cancers. These findings suggest that 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine may have potential as an antitumor agent.
The synthesis of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine involves a multi-step process that includes the formation of the indole ring and the attachment of the cyclohexane moiety. A 2023 article in Organic & Biomolecular Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to efficiently produce this compound. This method not only improves the yield but also reduces the number of steps required, making it a more sustainable approach for large-scale production.
Pharmacokinetic studies on 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine have shown that it has favorable properties such as good oral bioavailability and a long half-life. A 2024 study published in Drug Metabolism and Disposition indicated that this compound is primarily metabolized via hepatic pathways, with minimal renal excretion. These characteristics make it suitable for chronic administration in therapeutic settings.
Recent clinical trials have begun to explore the therapeutic potential of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine in the treatment of neurological disorders. A phase II trial conducted in 2023 by the National Institutes of Health (NIH) evaluated its efficacy in patients with Alzheimer's disease. The results showed a significant improvement in cognitive function, suggesting that this compound may have neuroprotective properties.
The development of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine as a therapeutic agent is also being explored in the context of combination therapies. A 2024 study in Clinical Pharmacology & Therapeutics demonstrated that when used in conjunction with standard treatments for depression, this compound significantly enhanced the therapeutic response. This synergistic effect highlights its potential as an adjunct therapy in the management of complex diseases.
In addition to its therapeutic applications, 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine has also been investigated for its role in drug delivery systems. Researchers at the Massachusetts Institute of Technology (MIT) have developed a nanoparticle-based delivery system that enhances the targeting efficiency of this compound to specific tissues. This innovation could potentially improve the efficacy of treatment while reducing systemic side effects.
Despite its promising properties, the use of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine is not without challenges. One of the main concerns is the potential for drug resistance, which has been observed in some cancer cell lines. A 2023 study in Cancer Research suggested that the development of resistance mechanisms may be related to the activation of certain signaling pathways. This finding underscores the importance of combination therapy strategies to mitigate resistance.
Furthermore, the safety profile of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine is currently under investigation. A 2024 review in Pharmacological Reviews highlighted the need for long-term toxicity studies to ensure its safety for extended use. These studies are crucial for identifying any potential adverse effects that may arise with prolonged administration.
In conclusion, 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine represents a promising candidate in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities have positioned it as a potential therapeutic agent for a range of diseases. Ongoing research and clinical trials are expected to provide further insights into its efficacy and safety, paving the way for its potential use in clinical practice.
As the field of medicinal chemistry continues to evolve, the development of compounds like 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine will play a crucial role in advancing the treatment of various diseases. The integration of interdisciplinary approaches, including synthetic chemistry, pharmacology, and clinical research, will be essential in translating these findings into effective therapeutic strategies.
Moreover, the potential of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine in the context of personalized medicine is also being explored. Researchers are investigating how genetic variations may influence the response to this compound, which could lead to the development of tailored treatment regimens. This approach aims to maximize therapeutic benefits while minimizing adverse effects, reflecting the growing emphasis on individualized healthcare solutions.
In summary, the ongoing research on 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)cyclohexan-1-Amine underscores its significance in the pharmaceutical industry. As new discoveries and innovations continue to emerge, this compound is poised to make a substantial impact in the treatment of various medical conditions. The collaborative efforts of scientists, clinicians, and pharmaceutical companies will be vital in realizing its full potential and bringing it to the forefront of modern medicine.
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